Cas no 1206593-31-8 (4-Ethoxy-2-fluorobenzamide)

• Product Name: 4-Ethoxy-2-fluorobenzamide
• CAS No: 1206593-31-8
• MF: C₉H₁₀FNO₂
• MW: 183.1796
• CID: 4577223
• PubChem ID: 57361365
• Update Time: 2025-10-29

4-Ethoxy-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2-fluorobenzamide
• SBB090030
• AKOS015956685
• MFCD13196592
• CS-0442399
• JS-4910
• 1206593-31-8
• 4-Ethoxy-2-fluorobenzamide

• MDL： MFCD13196592
• Inchi： 1S/C9H10FNO2/c1-2-13-6-3-4-7(9(11)12)8(10)5-6/h3-5H,2H2,1H3,(H2,11,12)
• InChI Key： ZSPVCLBFKSZFIP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(N)=O)OCC

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3

Additional information on 4-Ethoxy-2-fluorobenzamide

4-Ethoxy-2-fluorobenzamide: A Comprehensive Overview

4-Ethoxy-2-fluorobenzamide, identified by the CAS number 1206593-31-8, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an ethoxy group at the para position and a fluorine atom at the ortho position of a benzamide framework. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound for both academic research and industrial applications.

The synthesis of 4-Ethoxy-2-fluorobenzamide typically involves multi-step reactions, often starting from fluorobenzene derivatives. The introduction of the ethoxy group and the amide functionality requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements have made 4-Ethoxy-2-fluorobenzamide more accessible for large-scale manufacturing.

One of the most promising applications of 4-Ethoxy-2-fluorobenzamide lies in its potential as a precursor for bioactive compounds. Researchers have explored its use in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Studies have shown that the compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways, suggesting its potential as a lead molecule for further optimization.

In the field of materials science, 4-Ethoxy-2-fluorobenzamide has been investigated as a building block for advanced polymers and coatings. Its ability to form stable amide bonds makes it suitable for constructing high-performance materials with tailored properties. Recent research has focused on incorporating this compound into polyurethane formulations, resulting in materials with enhanced mechanical strength and thermal stability.

The environmental impact of 4-Ethoxy-2-fluorobenzamide has also been a topic of interest. Studies have examined its biodegradation patterns under various conditions, revealing that it undergoes rapid microbial degradation in aerobic environments. This finding is significant for its safe disposal and reduces concerns about long-term environmental persistence.

In conclusion, 4-Ethoxy-2-fluorobenzamide, with its unique structure and diverse applications, continues to be a focal point in both academic and industrial research. As new synthetic methods and applications emerge, this compound is poised to play an even greater role in advancing modern chemistry and materials science.